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Compound of Interest

Compound Name: 3-Bromo-2-fluorophenol

Cat. No.: B134220

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-fluorophenol, a key
building block in the synthesis of novel compounds for the pharmaceutical and agrochemical
industries. This document details its chemical identity, physicochemical properties, a plausible
synthetic route, and its significant applications.

Chemical Identity and Synonyms

The compound with the systematic IUPAC name 3-bromo-2-fluorophenol is a disubstituted
phenol.[1][2] It is also known by several synonyms, which are listed below:

e 3-Bromo-2-fluoro-phenol[1]
e Phenol, 3-bromo-2-fluoro-
CAS Number: 156682-53-0[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-2-fluorophenol is presented in
the table below. These properties are crucial for designing synthetic protocols, understanding
its reactivity, and ensuring safe handling.
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Property Value Source

Molecular Formula CeHaBrFO [11[3]

Molecular Weight 191.00 g/mol [1][3]

N ) 207.4 °C at 760 mmHg

Boiling Point ) [4115]
(Predicted)

Flash Point 79.2 °C (Predicted) [4115]

Density 1.764 g/cm3 (Predicted) [4]
0.157 mmHg at 25°C

Vapor Pressure , [4]
(Predicted)

XLogP3 2.4 [11[4]
MEZFCUMYQXLFOV-

InChl Key [1]

UHFFFAOYSA-N

SMILES C1=CC(=C(C(=C1)Br)F)O [1]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 3-Bromo-2-fluorophenol is not
readily available in the public domain. However, a plausible synthetic route involves the
electrophilic aromatic substitution (bromination) of 2-fluorophenol. The hydroxyl group of 2-
fluorophenol is a strongly activating, ortho-, para-directing group, while the fluorine atom is a
deactivating, but also ortho-, para-directing group. Therefore, the bromination of 2-fluorophenol
is expected to yield a mixture of isomers, including the desired 3-Bromo-2-fluorophenol.

Below is a generalized experimental protocol adapted from the bromination of a similar
compound, 4-fluorophenol.[6][7] Purification by column chromatography would be necessary to
isolate the desired 3-bromo-2-fluorophenol isomer.

Plausible Synthesis of 3-Bromo-2-fluorophenol via
Bromination of 2-Fluorophenol

Materials:
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e 2-Fluorophenol

e Bromine (Br2)

e Asuitable solvent (e.g., Dichloroethane, Acetic Acid)

e Sodium sulfite (Na2S0s) or Sodium thiosulfate (Na2S203) solution

e Sodium bicarbonate (NaHCO3) solution

¢ Anhydrous magnesium sulfate (MgSQOa) or Sodium sulfate (NazS0a4)
e Solvents for column chromatography (e.g., Hexane, Ethyl Acetate)
Procedure:

» Dissolution: Dissolve 2-fluorophenol in the chosen solvent in a round-bottom flask equipped
with a magnetic stirrer and a dropping funnel.

e Cooling: Cool the solution to a low temperature (e.g., 0-5 °C) using an ice bath to control the
reaction's exothermicity and potentially improve regioselectivity.

e Bromination: Prepare a solution of bromine in the same solvent. Add the bromine solution
dropwise to the stirred 2-fluorophenol solution while maintaining the low temperature. The
reaction progress can be monitored by Thin Layer Chromatography (TLC).

e Quenching: After the reaction is complete, quench the excess bromine by adding a solution
of sodium sulfite or sodium thiosulfate until the reddish-brown color of bromine disappears.

o Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer with a
saturated solution of sodium bicarbonate to neutralize any remaining acid, followed by
washing with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator to obtain the crude product.
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« Purification: Purify the crude product, which will be a mixture of isomers, by flash column
chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane
and ethyl acetate) to isolate the 3-Bromo-2-fluorophenol.

Safety Precautions:

» Bromine is highly corrosive, toxic, and volatile. All manipulations involving bromine must be
performed in a well-ventilated chemical fume hood.[7]

o Wear appropriate personal protective equipment (PPE), including safety goggles, a face
shield, and acid-resistant gloves.[7]

e Have a quenching agent, such as sodium thiosulfate solution, readily available in case of
spills.[7]

Applications in Research and Development

3-Bromo-2-fluorophenol is a valuable building block in organic synthesis, particularly for the
development of new molecules in the pharmaceutical and agrochemical sectors. Its utility
stems from the presence of three reactive sites: the hydroxyl group, the bromine atom, and the
activated aromatic ring.

e Pharmaceutical Synthesis: The compound serves as a precursor for the synthesis of novel
drug candidates. The bromo- and fluoro-substituted phenyl moiety can be a key
pharmacophore in molecules designed as potential antimicrobial and anti-inflammatory
agents. The bromine atom allows for further molecular elaboration through cross-coupling
reactions (e.g., Suzuki, Heck, Sonogashira), enabling the construction of complex molecular
architectures.

e Agrochemical Research: In the agrochemical industry, 3-Bromo-2-fluorophenol is used as
an intermediate for the development of new pesticides and herbicides. The incorporation of
halogen atoms into the molecular structure can enhance the biological activity and metabolic
stability of the final products.

Visualizations
Synthetic Workflow
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The following diagram illustrates a plausible workflow for the synthesis of 3-Bromo-2-
fluorophenol.

Gissolve in Solven)
Cool to 0-5 °C

Add Bromine Solution
(Electrophilic Aromatic Substitution)

:

Quench with Na2SOs Solution

:

Aqueous Work-up
(Wash with NaHCOs and Brine)

Gry and Concentrate)

Gurify by Column Chromatographa
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Click to download full resolution via product page

Caption: Plausible synthetic workflow for 3-Bromo-2-fluorophenol.

Applications as a Synthetic Building Block

The diagram below outlines the key applications of 3-Bromo-2-fluorophenol in the synthesis
of various target molecules.

3-Bromo-2-fluorophenol
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Antimicrobial Agents Anti-inflammatory Agents Other ACtN? Pharmaceutical Pesticides Herbicides
Ingredients (APIs)

Click to download full resolution via product page
Caption: Applications of 3-Bromo-2-fluorophenol in synthesis.

Safety and Handling

3-Bromo-2-fluorophenol is considered a hazardous substance and should be handled with
care.

e Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and
may cause respiratory irritation (H335).[4] It may also be harmful if swallowed, in contact with
skin, or if inhaled.[1]

 Precautionary Statements:

o Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after
handling. Use only outdoors or in a well-ventilated area. Wear protective gloves/eye
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protection/face protection.[4]

o Response: If on skin, wash with plenty of water. If in eyes, rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If
inhaled, remove person to fresh air and keep comfortable for breathing.[4]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[4]
o Disposal: Dispose of contents/container to an approved waste disposal plant.[4]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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